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Compound of Interest

Compound Name: m-PEG4-(CH2)3-acid

Cat. No.: B609254

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-PEG4-(CH2)3-acid is a hydrophilic, short-chain polyethylene glycol (PEG) derivative that
contains a terminal carboxylic acid. This functional group allows for its conjugation to primary
amine groups on proteins, peptides, and other molecules through the formation of a stable
amide bond, often facilitated by carbodiimide chemistry (e.g., using EDC or DCC).[1][2] The
incorporation of the PEG spacer enhances the solubility and bioavailability of the conjugated
molecule in agueous media.[1][2] This compound is a valuable tool in drug delivery,
bioconjugation, and the development of PROTACSs.[3] Proper preparation of stock solutions is
critical for ensuring the accuracy and reproducibility of experiments. This document provides a
detailed protocol for the preparation, storage, and handling of m-PEG4-(CH2)3-acid stock
solutions.

Quantitative Data Summary
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Property Value Source
Chemical Formula C11H2206 [1]
Molecular Weight 250.29 g/mol [1][3]
Appearance Solid powder [1]
Purity >98% [1]
Solubility Soluble in DMSO [1]
Short term (days to weeks): O -
Storage (Solid) 4°C, dry and dark. Long term [1]

(months to years): -20°C.

Storage (Stock Solution)

Short term (days to weeks): O -
4°C. Long term (months):
-20°C. For use within 1 month.
For longer storage (up to 6

months), store at -80°C.

[1]3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of m-PEG4-(CH2)3-acid in

dimethyl sulfoxide (DMSO).

Materials

e m-PEG4-(CH2)3-acid (solid powder)

Calibrated analytical balance

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)
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e \ortex mixer

¢ Optional: Ultrasonic bath

Procedure

o Acclimatization: Before opening, allow the vial of m-PEG4-(CH2)3-acid to equilibrate to
room temperature to prevent moisture condensation.[4]

» Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of m-PEG4-(CH2)3-acid. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 2.503 mg of the compound (calculation based on a
molecular weight of 250.29 g/mol ).

o Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed m-PEG4-(CH2)3-acid. For a 10 mM solution with 2.503 mg of the
compound, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If
necessary, briefly sonicate the solution in an ultrasonic bath to aid dissolution.[3] Visually
inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile, amber microcentrifuge tubes.[3] Store the aliquots at -20°C for short-term use (up
to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Stability and Handling

PEG compounds can be susceptible to oxidative degradation, and the aging of PEG solutions
can be accelerated by elevated temperatures, light, and the presence of oxygen.[5][6]
Therefore, it is crucial to store the solid compound and stock solutions in a dry, dark
environment.[1] When preparing stock solutions, using an inert gas such as argon or nitrogen
to purge the headspace of the storage vial can further minimize exposure to air.[4] For aqueous
applications, it is important to use non-amine-containing buffers (e.g., PBS, MES) at a pH of 7-
9, as buffers containing primary amines (e.g., Tris, glycine) will compete with the intended
conjugation reaction.[4][7]
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Experimental Workflow

Caption: Workflow for preparing m-PEG4-(CH2)3-acid stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of m-PEGA4-
(CH2)3-acid Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609254#preparing-stock-solutions-of-m-peg4-ch2-3-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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